![molecular formula C23H22ClFN2O B6020964 1-[3-(4-chlorophenoxy)benzyl]-4-(4-fluorophenyl)piperazine](/img/structure/B6020964.png)
1-[3-(4-chlorophenoxy)benzyl]-4-(4-fluorophenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-(4-chlorophenoxy)benzyl]-4-(4-fluorophenyl)piperazine, commonly known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It is a psychoactive drug that has been used recreationally due to its euphoric and hallucinogenic effects. However, TFMPP has also been subject to scientific research due to its potential therapeutic applications.
Mechanism of Action
TFMPP acts as a partial agonist at serotonin receptors, specifically the 5-HT1A and 5-HT2A receptors. It also has affinity for the dopamine D2 receptor. TFMPP's mechanism of action is not fully understood, but it is believed to modulate the activity of these receptors, leading to its psychoactive effects.
Biochemical and Physiological Effects
TFMPP has been found to increase serotonin and dopamine levels in the brain, leading to its euphoric and hallucinogenic effects. It has also been found to decrease the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is associated with stress and anxiety. TFMPP has been shown to have anxiolytic and antidepressant effects in animal models, although the mechanisms underlying these effects are not fully understood.
Advantages and Limitations for Lab Experiments
TFMPP has been used as a tool in neuroscience research to study the role of serotonin receptors in behavior and cognition. It has also been used as a model compound to study the structure-activity relationships of piperazine derivatives. However, TFMPP has limitations as a research tool due to its psychoactive effects, which can confound experimental results.
Future Directions
Future research on TFMPP could focus on its potential therapeutic applications, such as its anxiolytic and antidepressant effects. It could also investigate the mechanisms underlying these effects and the potential for TFMPP to be used in combination with other drugs to enhance its therapeutic effects. Additionally, further research could explore the structure-activity relationships of piperazine derivatives and their potential as therapeutic agents.
Synthesis Methods
TFMPP can be synthesized through a multi-step process that involves the reaction of 4-chlorophenol with benzyl bromide to form 4-chlorophenyl benzyl ether. The ether is then reacted with 3-(4-fluorophenyl)propylamine to form 1-[3-(4-chlorophenoxy)benzyl]-4-(4-fluorophenyl)piperazine. The final product can be purified through recrystallization or chromatography.
Scientific Research Applications
TFMPP has been subject to scientific research due to its potential therapeutic applications. It has been found to have anxiolytic, antidepressant, and antipsychotic effects in animal models. TFMPP has also been studied for its potential to treat migraines and cluster headaches. Additionally, TFMPP has been used as a tool in neuroscience research to study the role of serotonin receptors in behavior and cognition.
properties
IUPAC Name |
1-[[3-(4-chlorophenoxy)phenyl]methyl]-4-(4-fluorophenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22ClFN2O/c24-19-4-10-22(11-5-19)28-23-3-1-2-18(16-23)17-26-12-14-27(15-13-26)21-8-6-20(25)7-9-21/h1-11,16H,12-15,17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAUQLILDNWECCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=CC=C2)OC3=CC=C(C=C3)Cl)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22ClFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.